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Introduction

Whewellite, a hydrated calcium oxalate mineral with the chemical formula CaC204-H20, holds
a unique position at the intersection of geology and biology. Its presence in diverse
environments, from hydrothermal veins and sedimentary nodules to living organisms as a
component of kidney stones and plant tissues, makes it a subject of significant scientific
interest. This technical guide provides a comprehensive overview of the discovery and history
of whewellite, detailing the early scientific investigations that defined its properties and the
modern analytical techniques that have refined our understanding of its formation and
characteristics.

Discovery and Nomenclature: A Historical
Perspective

The formal identification of whewellite occurred in the mid-19th century, a period of significant
advancement in the fields of mineralogy and crystallography.

Initial Description and Naming

In 1840, the English crystallographer Henry James Brooke first described the mineral as
"crystallized native oxalate of lime".[1] This initial description laid the groundwork for its formal
classification. The mineral was officially named "whewellite" in 1852 by Brooke, in
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collaboration with the British mineralogist and geologist William Phillips, and the Welsh
mineralogist William Hallowes Miller.[1] The name honors William Whewell (1794-1866), a
prominent English polymath, naturalist, and scientist who was a professor at the University of
Cambridge and made significant contributions to the fields of mineralogy and crystallography.

[2][3]

Timeline of Key Events

The following table summarizes the pivotal moments in the discovery and initial
characterization of whewellite.

Year Event Key Individuals Significance

First scientific . N
o Initial recognition of
description as )
1840 _ _ Henry James Brooke the mineral as a
"crystallized native o )
) distinct species.
oxalate of lime".[1]

_ Official classification
Formal naming as H.J. Brooke, W. o
1852 ) o ] and dedication to
"whewellite".[1] Phillips, W.H. Miller o
William Whewell.

Early Experimental Protocols and Data

The characterization of whewellite in the 19th century relied on the analytical techniques of the
era, primarily goniometry for crystallographic analysis and wet chemical methods for
compositional analysis.

19th-Century Crystallographic Analysis: Goniometry

The determination of the crystal system and interfacial angles of whewellite was accomplished
using a reflecting goniometer. This instrument measures the angles between crystal faces by
reflecting a beam of light off them.

Experimental Protocol:

e Asmall, well-formed crystal of whewellite was mounted on a holder at the center of the
goniometer.
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e The crystal was oriented so that a prominent crystal edge was parallel to the axis of rotation
of the instrument.

o Alight source was directed at one of the crystal faces, and the telescope of the goniometer
was positioned to capture the reflection.

e The crystal was then rotated until the reflection from an adjacent face was observed in the
telescope.

e The angle of rotation was read from a graduated scale, providing the angle between the two
crystal faces.

» This process was repeated for all accessible crystal faces to determine the crystal's
symmetry and axial ratios.

While the specific goniometric measurements from the original 1852 publication are not readily
available in modern databases, these early studies established that whewellite crystallizes in
the monoclinic system.

19th-Century Chemical Analysis

The chemical composition of whewellite was determined using gravimetric analysis, a
common "wet chemical" technique of the time.

Experimental Protocol:

o Aprecisely weighed sample of the whewellite mineral was dissolved in an acid, such as
hydrochloric acid.

o Reagents were added to the solution to selectively precipitate the constituent elements as
insoluble compounds. For example, calcium would be precipitated as calcium oxalate or
calcium sulfate.

e The precipitate was then filtered, washed, dried, and carefully weighed.

o From the weight of the precipitate and its known chemical formula, the weight of the element
in the original sample was calculated.
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» This process was repeated for each constituent element to determine the overall chemical
composition of the mineral.

These early analyses established the basic chemical formula of whewellite as a hydrated
calcium oxalate.

Modern Analytical Data and Experimental Protocols

Contemporary analytical techniques have provided a much more detailed and precise
understanding of whewellite's properties.

Crystallographic Data

X-ray diffraction (XRD) is the primary method used for modern crystallographic analysis.
Experimental Protocol (Single-Crystal X-ray Diffraction):

o Asmall, single crystal of whewellite is mounted on a goniometer head.

e The crystal is irradiated with a monochromatic X-ray beam.

e The diffracted X-rays are detected, and their intensities and positions are recorded.

e The resulting diffraction pattern is analyzed to determine the unit cell parameters and the
arrangement of atoms within the crystal lattice.

Quantitative Crystallographic Data for Whewellite:

Parameter Value

Crystal System Monoclinic

Space Group P2i/c

Unit Cell Dimensions a=6.290 A, b=14583 A c=10.116 A
B =109.46°

Formula Units (2) 8
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Thermal Analysis

Thermogravimetric analysis (TGA) is used to study the thermal decomposition of whewellite.

Experimental Protocol (Thermogravimetric Analysis):

furnace.

A small, powdered sample of whewellite is placed in a high-precision balance within a

e The sample is heated at a controlled rate in a specific atmosphere (e.g., air or an inert gas).

e The mass of the sample is continuously monitored as a function of temperature.

e The resulting TGA curve shows distinct mass loss steps corresponding to the decomposition

of the mineral.

Thermal Decomposition of Whewellite:

Temperature Range
Mass Loss (%)

Evolved Gas

Resulting Product

(°C)
Anhydrous Calcium
~100 - 250 ~12.3 H20
Oxalate (CaC20a4)
Calcium Carbonate
~400 - 500 ~19.2 CO
(CaCo0s)
~650 - 800 ~30.1 CO: Calcium Oxide (CaO)

Formation Pathways of Whewellite

Whewellite's formation is a fascinating example of biomineralization and geological processes.

Biological Formation Pathway in Plants

In plants, the formation of calcium oxalate crystals, including whewellite, is a regulated

biological process occurring within specialized cells called idioblasts. The pathway involves the

synthesis of oxalic acid and the uptake of calcium.
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Biochemical Pathway of Oxalate Synthesis:

The primary precursor for oxalic acid synthesis in plants is L-ascorbic acid (Vitamin C). The
conversion involves several enzymatic steps, with key intermediates including L-threonate and
2-keto-L-gulonic acid.

Geological Formation Pathway of Whewellite in Hydrothermal Veins
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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